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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B137165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(5R)-Dinoprost tromethamine, a synthetic analog of the naturally occurring prostaglandin F2α

(PGF2α), is a potent agonist of the prostaglandin F receptor (FP receptor).[1] It is widely

utilized in reproductive management in veterinary medicine and is a valuable tool for in vitro

research to investigate cellular signaling pathways, smooth muscle contraction, and other

physiological processes.[2] These application notes provide detailed protocols for the

preparation and use of (5R)-Dinoprost tromethamine in in vitro studies, ensuring accurate

and reproducible results.

Physicochemical Properties and Storage
Proper handling and storage of (5R)-Dinoprost tromethamine are critical for maintaining its

biological activity.
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Property Value Source

Molecular Formula C₂₄H₄₅NO₈ --INVALID-LINK--

Molecular Weight 475.62 g/mol --INVALID-LINK--

Appearance
White to off-white crystalline

powder
--INVALID-LINK--

Solubility

- Water: 95 mg/mL- DMSO: 95

mg/mL (199.73 mM)- Ethanol:

95 mg/mL

--INVALID-LINK--

Storage (Powder) -20°C for up to 3 years --INVALID-LINK--

Storage (Stock Solution)

-80°C for up to 1 year; -20°C

for up to 1 month. Avoid

repeated freeze-thaw cycles.

--INVALID-LINK--

Experimental Protocols
Preparation of Stock Solutions
For in vitro studies, it is recommended to prepare a concentrated stock solution of (5R)-
Dinoprost tromethamine in a suitable solvent. Dimethyl sulfoxide (DMSO) is a common

choice due to its high solvating capacity and compatibility with most cell culture media at low

concentrations.

Materials:

(5R)-Dinoprost tromethamine powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b137165?utm_src=pdf-body
https://www.benchchem.com/product/b137165?utm_src=pdf-body
https://www.benchchem.com/product/b137165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses. Handle the powder in a chemical fume hood to avoid

inhalation.

Weighing: Accurately weigh the desired amount of (5R)-Dinoprost tromethamine powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve the

desired stock solution concentration (e.g., 10 mM or 100 mM). To prepare a 10 mM stock

solution, dissolve 4.76 mg of (5R)-Dinoprost tromethamine in 1 mL of DMSO.

Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming

in a water bath (not exceeding 37°C) can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles and protect from light. Store the

aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term storage (up to 1

month).

Preparation of Working Solutions and Vehicle Control
Working solutions are prepared by diluting the stock solution in cell culture medium to the final

desired concentration. It is crucial to include a vehicle control in your experiments to account

for any effects of the solvent on the cells.

Materials:

(5R)-Dinoprost tromethamine stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Sterile tubes for dilution

Calibrated pipettes and sterile, filtered pipette tips

Protocol:

Thaw Stock Solution: Thaw a single aliquot of the (5R)-Dinoprost tromethamine stock

solution at room temperature.
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Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations. For example, to prepare a 10 µM working solution

from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to

999 µL of cell culture medium).

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used to prepare the highest concentration of the (5R)-Dinoprost
tromethamine working solution. This ensures that the final concentration of DMSO is

consistent across all experimental conditions. The final concentration of DMSO in the cell

culture medium should ideally be less than 0.5% to avoid cytotoxicity.

Application to Cells: Add the prepared working solutions and vehicle control to your cell

cultures and incubate for the desired period.

Typical Concentration Range for In Vitro Studies: The effective concentration of (5R)-
Dinoprost tromethamine can vary depending on the cell type and the biological endpoint

being measured. Based on published studies, a typical concentration range to explore is

between 1 ng/mL and 100 ng/mL.[3][4][5]

Signaling Pathway
(5R)-Dinoprost tromethamine exerts its biological effects by binding to the Prostaglandin F

Receptor (FP), a G-protein coupled receptor (GPCR). Activation of the FP receptor initiates a

cascade of intracellular signaling events.
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Caption: Signaling pathway of (5R)-Dinoprost tromethamine.
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Experimental Workflow
The following diagram illustrates a general workflow for an in vitro cell-based assay using (5R)-
Dinoprost tromethamine.
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Caption: General workflow for in vitro cell-based assays.

Conclusion
These application notes provide a comprehensive guide for the preparation and use of (5R)-
Dinoprost tromethamine in in vitro research. Adherence to these protocols will help ensure

the generation of reliable and reproducible data. Researchers should always optimize

experimental conditions, such as incubation time and compound concentration, for their

specific cell type and assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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